Cas no 722490-25-7 ([2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate)

• Product Name: [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate
• CAS No: 722490-25-7
• MF: C₁₄H₇Cl₅N₂O₃
• MW: 428.481978654861
• CID: 6098728
• PubChem ID: 2372770
• Update Time: 2025-06-15

[2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(2,4,5-TRICHLOROPHENYL)CARBAMOYL]METHYL 2,6-DICHLOROPYRIDINE-4-CARBOXYLATE
• [2-oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate
• 722490-25-7
• Z56875501
• EN300-26589522
• AKOS008029039
• [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate

• Inchi： 1S/C14H7Cl5N2O3/c15-7-3-9(17)10(4-8(7)16)20-13(22)5-24-14(23)6-1-11(18)21-12(19)2-6/h1-4H,5H2,(H,20,22)
• InChI Key： SJCDQVSXFHCAGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(COC(C1C=C(N=C(C=1)Cl)Cl)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 427.886980g/mol
• Monoisotopic Mass: 425.889931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate

Research Briefing on [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate (CAS: 722490-25-7)

The compound [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate (CAS: 722490-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a trichloroanilino moiety and a dichloropyridine carboxylate group, exhibits potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, providing valuable insights into its pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, emphasizing its scalability and purity. The study highlighted the use of a multi-step organic synthesis approach, starting from 2,4,5-trichloroaniline and 2,6-dichloropyridine-4-carboxylic acid. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity (>98%). These findings are critical for ensuring the reproducibility of the compound in further pharmacological studies.

Another pivotal research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the biological activity of [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate. The compound demonstrated notable inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggested that the compound interferes with bacterial cell wall synthesis, a pathway distinct from existing antibiotics, thereby reducing the likelihood of cross-resistance. These results position the compound as a promising candidate for addressing antibiotic resistance, a pressing global health challenge.

Further investigations into the compound's pharmacokinetic properties were reported in a 2024 preclinical study. The research, conducted in rodent models, revealed favorable absorption and distribution profiles, with the compound achieving therapeutic concentrations in target tissues. However, the study also identified challenges related to metabolic stability, prompting ongoing research into structural modifications to enhance its half-life and bioavailability. These efforts are crucial for advancing the compound toward clinical trials.

In summary, [2-Oxo-2-(2,4,5-trichloroanilino)ethyl] 2,6-dichloropyridine-4-carboxylate (CAS: 722490-25-7) represents a promising scaffold in drug discovery, with demonstrated antibacterial activity and potential for further optimization. Continued research into its mechanism of action, synthetic scalability, and pharmacokinetic properties will be essential for unlocking its full therapeutic potential. The compound's unique structural attributes and biological efficacy underscore its relevance in addressing unmet medical needs, particularly in the era of rising antimicrobial resistance.